Cas no 1501259-02-4 (3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide)

• Product Name: 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide
• CAS No: 1501259-02-4
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5706474
• PubChem ID: 82670864
• Update Time: 2025-11-07

3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1501259-02-4
• EN300-1286042
• 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide
• 2-Thiazolepropanamide, β-amino-4,5-dimethyl-

• Inchi： 1S/C8H13N3OS/c1-4-5(2)13-8(11-4)6(9)3-7(10)12/h6H,3,9H2,1-2H3,(H2,10,12)
• InChI Key： CQHVAADRQVDFLR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C(CC(N)=O)N

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 406.3±45.0 °C(Predicted)
• pka: 16.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide

Comprehensive Overview of 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide (CAS No. 1501259-02-4)

3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide, identified by its CAS number 1501259-02-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a thiazole ring with an amino-propanamide moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for designing novel therapeutics targeting metabolic and neurological disorders.

The growing demand for heterocyclic compounds like 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide is driven by their versatility in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor interactions, aligning with current trends in precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward targeted drug design, this compound's relevance continues to rise, especially in the context of neurodegenerative disease research and metabolic syndrome treatments.

From a synthetic perspective, CAS 1501259-02-4 is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its stability under physiological conditions makes it suitable for further derivatization, a key factor in optimizing bioavailability and pharmacokinetic properties. Laboratories prioritize its use in high-throughput screening (HTS) assays, where its structural diversity aids in identifying lead compounds for new drug candidates.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthesis routes for 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide. This aligns with global initiatives to reduce hazardous waste in pharmaceutical manufacturing. Questions frequently searched in AI-driven platforms include: "How is thiazole-based chemistry advancing drug discovery?" and "What are the applications of amino-propanamide derivatives in CNS drugs?" These reflect the compound's intersection with cutting-edge scientific inquiries.

Analytical characterization of CAS 1501259-02-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound's logP and solubility profiles are also critical parameters evaluated during preclinical development, addressing common industry challenges like drug delivery optimization.

Looking ahead, the potential of 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide extends to bioconjugation and proteomics, where its reactive groups facilitate labeling and tracing biomolecules. This versatility positions it as a pivotal tool in biomarker discovery and diagnostic agent development. As AI-assisted molecular design gains traction, compounds like this are increasingly featured in in silico screening databases, accelerating the drug development pipeline.

In summary, 3-Amino-3-(dimethyl-1,3-thiazol-2-yl)propanamide (1501259-02-4) represents a convergence of structural innovation and therapeutic potential. Its multifaceted applications—from small-molecule drugs to biochemical probes—underscore its importance in modern science. For researchers navigating the complexities of drug-likeness and molecular optimization, this compound offers a promising avenue for exploration.